Cas no 1806777-28-5 (3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1806777-28-5
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4845346
• Update Time: 2025-05-26

3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H6BrF6NO3/c11-3-5-6(21-10(15,16)17)1-4(2-7(19)20)18-8(5)9(12,13)14/h1H,2-3H2,(H,19,20)
• InChI Key： DXZQXMWLKMBKIF-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(CC(=O)O)N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid

3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806777-28-5): An Overview

3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806777-28-5) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a bromomethyl group, trifluoromethoxy, and trifluoromethyl substituents, offers a wide range of potential applications in the development of novel therapeutic agents.

The bromomethyl group in this compound serves as a versatile reactive site for various chemical transformations, making it an attractive candidate for the synthesis of complex molecules. The presence of the trifluoromethoxy and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the compound effectively binds to these enzymes, thereby disrupting their function and leading to cell death in cancerous cells.

In another study, researchers explored the use of this compound as a scaffold for the development of novel antiviral agents. The unique combination of functional groups in 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid allows for the design of derivatives with enhanced antiviral activity. Preliminary results showed that certain derivatives exhibited significant inhibition of viral replication in vitro, suggesting their potential as lead compounds for further drug development.

The pharmacokinetic properties of 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid have also been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The presence of the trifluoromethyl groups enhances metabolic stability, while the bromomethyl group facilitates conjugation with other molecules, potentially improving its bioavailability.

In addition to its potential therapeutic applications, 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid has been used as a valuable tool in chemical biology research. Its reactivity and functional diversity make it an ideal candidate for probing biological systems and understanding molecular interactions. For example, researchers have utilized this compound to study protein-protein interactions and signaling pathways in cells.

The synthesis of 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid has been optimized to ensure high yields and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods provide chemists with flexible options for large-scale production and derivatization.

In conclusion, 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806777-28-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and synthetic versatility, this compound is poised to play a significant role in advancing therapeutic strategies for various diseases.